![molecular formula C18H25ClN4O B4631268 1-{[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]methyl}-4-(2-methoxyethyl)piperazine](/img/structure/B4631268.png)
1-{[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]methyl}-4-(2-methoxyethyl)piperazine
Overview
Description
Synthesis Analysis
Arylpiperazine derivatives, including the subject compound, undergo extensive pre-systemic and systemic metabolism, predominantly involving CYP3A4-dependent N-dealkylation. This process leads to 1-aryl-piperazines, known for their serotonin receptor-related effects. These derivatives exhibit extensive tissue distribution, including the brain, and undergo further biotransformation primarily through CYP2D6-dependent oxidation to hydroxylates, which are then excreted as conjugates (Caccia, 2007).
Molecular Structure Analysis
The piperazine ring, found in various potent antioxidant molecules, can significantly improve antioxidant activity when attached to other heterocyclic rings or natural compounds like α-lipoic acid, showing enhanced antioxidant properties (Begum et al., 2020).
Chemical Reactions and Properties
The piperazine and its analogues exhibit a broad range of anti-mycobacterial activities, including against multidrug-resistant (MDR) and extremely drug-resistant (XDR) strains of Mycobacterium tuberculosis (MTB), highlighting the significance of piperazine as a vital building block in medicinal chemistry (Girase et al., 2020).
Physical Properties Analysis
The extensive utilization of arylpiperazine derivatives in clinical applications underscores their significance. Their physical properties, such as solubility and bioavailability, are crucial for their pharmacokinetic and pharmacodynamic profiles, often leading to structural modifications to enhance these properties (Chopra et al., 2023).
Chemical Properties Analysis
Piperazine derivatives exhibit diverse therapeutic uses due to slight modifications in the substitution pattern on the piperazine nucleus, influencing the medicinal potential of the resultant molecules. This versatility is reflected in their applications across a range of therapeutic areas, including as CNS agents, anticancer, cardio-protective agents, and antiviral agents (Rathi et al., 2016).
Scientific Research Applications
Molecular Interaction and Receptor Analysis
Research on compounds structurally related to 1-{[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]methyl}-4-(2-methoxyethyl)piperazine has highlighted their interaction with cannabinoid receptors and the development of pharmacophore models for CB1 receptor ligands. These studies provide a foundation for understanding how modifications to the piperazine and pyrazole moieties might affect receptor binding and activity, suggesting potential applications in designing receptor-specific agents (Shim et al., 2002).
Anticonvulsant and Antimicrobial Activities
Compounds with piperazine derivatives have been evaluated for their anticonvulsant and antimicrobial activities. These studies demonstrate the potential of such compounds in developing new treatments for epilepsy and infections. For example, the synthesis and evaluation of 3‐hydroxy‐6‐methyl‐2‐substituted 4H‐pyran‐4‐one derivatives have shown promising results in in vivo anticonvulsant activity tests and in vitro antimicrobial assays (Aytemi̇r et al., 2004).
properties
IUPAC Name |
1-[[3-(3-chlorophenyl)-1-methylpyrazol-4-yl]methyl]-4-(2-methoxyethyl)piperazine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25ClN4O/c1-21-13-16(18(20-21)15-4-3-5-17(19)12-15)14-23-8-6-22(7-9-23)10-11-24-2/h3-5,12-13H,6-11,14H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSDKXMBZPQKSJP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C2=CC(=CC=C2)Cl)CN3CCN(CC3)CCOC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-{[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]methyl}-4-(2-methoxyethyl)piperazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.